Cas no 312756-47-1 (4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid)

• Product Name: 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid
• CAS No: 312756-47-1
• MF: C₁₇H₁₀BrNO₅
• MW: 388.16900396347
• CID: 6593572
• PubChem ID: 4650224
• Update Time: 2025-05-20

4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid
• Benzoic acid, 4-[[(6-bromo-2-oxo-2H-1-benzopyran-3-yl)carbonyl]amino]-
• SR-01000461478
• AKOS003620961
• 312756-47-1
• SR-01000461478-1
• 4-[(6-bromo-2-oxochromene-3-carbonyl)amino]benzoic acid
• BIM-0016829.P001
• F0777-0659
• 4-(6-bromo-2-oxo-2H-chromene-3-carboxamido)benzoic acid
• AB00141941-02
• Oprea1_113810
• CCG-5820
• CBMicro_016709

• Inchi： 1S/C17H10BrNO5/c18-11-3-6-14-10(7-11)8-13(17(23)24-14)15(20)19-12-4-1-9(2-5-12)16(21)22/h1-8H,(H,19,20)(H,21,22)
• InChI Key： AVZZJBFVERTOFX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(C2=CC3=CC(Br)=CC=C3OC2=O)=O)C=C1

Computed Properties

• Exact Mass: 386.97423g/mol
• Monoisotopic Mass: 386.97423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.745±0.06 g/cm3(Predicted)
• Melting Point: >280 °C
• Boiling Point: 680.9±55.0 °C(Predicted)
• pka: 4.23±0.10(Predicted)

Additional information on 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid

Comprehensive Overview of 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid (CAS No. 312756-47-1)

4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid (CAS No. 312756-47-1) is a synthetic organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. The presence of a bromo substituent and a benzoic acid moiety enhances its reactivity, making it a valuable intermediate in drug discovery and development.

Recent studies highlight the growing interest in coumarin-based compounds, particularly in the context of anticancer and anti-inflammatory agents. Researchers are actively exploring the structure-activity relationship (SAR) of derivatives like 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid to optimize their therapeutic potential. Its CAS No. 312756-47-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical research.

From a synthetic chemistry perspective, the compound's 6-bromo-2H-chromene core offers versatility for further functionalization. This adaptability aligns with the rising demand for custom synthesis and high-value intermediates in the fine chemicals industry. Laboratories specializing in organobromine compounds often cite this molecule as a case study for selective bromination techniques.

The benzoic acid segment in 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid enables diverse conjugation possibilities, a feature highly sought after in bioconjugation chemistry and prodrug design. This characteristic has sparked discussions in forums about its potential role in developing targeted drug delivery systems, a hot topic in precision medicine.

Analytical challenges associated with characterizing CAS 312756-47-1 have become a subject of technical discourse. Advanced techniques like HPLC-MS and NMR spectroscopy are often employed to ensure purity, addressing the pharmaceutical industry's stringent quality requirements. These methodological insights are frequently shared in chemical analysis communities.

Environmental considerations regarding brominated organic compounds have led to increased scrutiny of their synthesis pathways. The scientific community is actively investigating green chemistry approaches for producing derivatives like 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid, responding to the global push for sustainable chemical manufacturing.

Patent landscapes reveal growing intellectual property activity surrounding coumarin-3-carboxamide derivatives, with CAS 312756-47-1 appearing in several applications. This trend underscores the compound's commercial potential in developing novel bioactive molecules for various therapeutic areas.

In material science, the photophysical properties of 6-bromo-2H-chromene derivatives have attracted attention for potential applications in organic electronics and sensor technologies. The compound's ability to undergo photoinduced transformations makes it interesting for developing light-responsive materials.

The stability profile of 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid under various conditions is frequently discussed in pharmaceutical formulation circles. Understanding its degradation pathways is crucial for ensuring shelf-life stability in potential drug products containing this moiety.

Academic curricula increasingly include case studies on heterocyclic compound synthesis featuring CAS 312756-47-1 as an example, reflecting its educational value in teaching advanced organic synthesis techniques. This pedagogical use has increased its visibility in chemistry education resources.

Emerging research suggests potential applications of 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid in enzyme inhibition studies, particularly regarding kinase targets. This aligns with current drug discovery trends focusing on small molecule inhibitors for various disease pathways.

The compound's crystallographic data has become a reference point for studying molecular packing in solid-state chemistry. Researchers frequently compare its crystal structure with related derivatives to understand structure-property relationships in this chemical class.

Quality control protocols for CAS 312756-47-1 emphasize the importance of chromatographic purity assessment, reflecting industry standards for pharmaceutical intermediates. These protocols are often adapted for similar coumarin derivatives in research settings.

Recent symposiums on medicinal chemistry have featured discussions about optimizing the bioavailability of compounds containing the 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid scaffold. Such dialogues address one of the most pressing challenges in drug development today.

The compound's spectroscopic fingerprint serves as an important reference in chemical identification workflows. Analytical laboratories frequently include it in their reference standards collections for heterocyclic compound analysis.

Ongoing investigations into the metabolic fate of coumarin-based structures often use 4-(6-bromo-2-oxo-2H-chromene-3-amido)benzoic acid as a model compound. These studies contribute valuable data to ADME prediction models in early-stage drug discovery.